Cas no 19550-73-3 (rac-(3R,4R)-3,4-dimethylcyclopentan-1-one, trans)

rac-(3R,4R)-3,4-dimethylcyclopentan-1-one, trans structure
19550-73-3 structure
Product Name:rac-(3R,4R)-3,4-dimethylcyclopentan-1-one, trans
CAS No:19550-73-3
MF:C7H12O
MW:112.169582366943
MDL:MFCD00067148
CID:235381
PubChem ID:140554
Update Time:2025-04-19

rac-(3R,4R)-3,4-dimethylcyclopentan-1-one, trans Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanone, 3,4-dimethyl-, (3R,4R)-rel-
    • 3,4-DIMETHYLCYCLOPENTANONE
    • TRANS-3,4-DIMETHYLCYCLOPENTANONE
    • rac-(3R,4R)-3,4-dimethylcyclopentan-1-one, trans
    • SCHEMBL905293
    • FT-0731841
    • FT-0637876
    • DTXSID40941327
    • Cyclopentanone, 3,4-dimethyl-
    • FT-0752263
    • 3,4-dimethylcyclopentan-1-one
    • 19550-73-3
    • 58372-16-0
    • MDL： MFCD00067148
    • Inchi： 1S/C7H12O/c1-5-3-7(8)4-6(5)2/h5-6H,3-4H2,1-2H3
    • InChI Key： ZMGMYCHEWPVBEL-UHFFFAOYSA-N
    • SMILES： O=C1CC(C)C(C)C1

Computed Properties

  • Exact Mass: 112.08900
  • Monoisotopic Mass: 112.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 95
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 1.62150

rac-(3R,4R)-3,4-dimethylcyclopentan-1-one, trans Customs Data

  • HS CODE：2914299000
  • Customs Data：

    China Customs Code:

    2914299000

    Overview:

    2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

rac-(3R,4R)-3,4-dimethylcyclopentan-1-one, trans Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-304992-1.0g
(3S,4S)-3,4-dimethylcyclopentan-1-one
 19550-73-3
1.0g
 $0.0 2023-02-26
Enamine
EN300-22044076-0.05g
rac-(3R,4R)-3,4-dimethylcyclopentan-1-one, trans
 19550-73-3 95%
0.05g
 $344.0 2023-09-05
Enamine
EN300-22044076-0.1g
rac-(3R,4R)-3,4-dimethylcyclopentan-1-one, trans
 19550-73-3 95%
0.1g
 $515.0 2023-09-05
Enamine
EN300-22044076-0.25g
rac-(3R,4R)-3,4-dimethylcyclopentan-1-one, trans
 19550-73-3 95%
0.25g
 $735.0 2023-09-05
Enamine
EN300-22044076-0.5g
rac-(3R,4R)-3,4-dimethylcyclopentan-1-one, trans
 19550-73-3 95%
0.5g
 $1158.0 2023-09-05
Enamine
EN300-22044076-1g
rac-(3R,4R)-3,4-dimethylcyclopentan-1-one, trans
 19550-73-3 95%
1g
 $1485.0 2023-09-05
Enamine
EN300-22044076-2.5g
rac-(3R,4R)-3,4-dimethylcyclopentan-1-one, trans
 19550-73-3 95%
2.5g
 $2912.0 2023-09-05
Enamine
EN300-22044076-5g
rac-(3R,4R)-3,4-dimethylcyclopentan-1-one, trans
 19550-73-3 95%
5g
 $4309.0 2023-09-05
Enamine
EN300-22044076-10g
rac-(3R,4R)-3,4-dimethylcyclopentan-1-one, trans
 19550-73-3 95%
10g
 $6390.0 2023-09-05

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